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Compound of Interest

Compound Name: DAPI dilactate

Cat. No.: B1147960 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling DAPI dilactate, a common fluorescent stain. Adherence to these procedures will help

maintain a safe laboratory environment and ensure the integrity of your research.

DAPI (4',6-diamidino-2-phenylindole) dilactate is a fluorescent stain that binds strongly to A-T

rich regions in DNA. While an invaluable tool in molecular biology, it is a known mutagen and

requires careful handling to minimize exposure.[1]

Personal Protective Equipment (PPE)
When working with DAPI dilactate in either powder or solution form, the following personal

protective equipment is required to create a barrier between you and the chemical.
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PPE Category Required Equipment
Specifications and Best
Practices

Eye and Face Protection Safety goggles

Tight-sealing safety goggles

are recommended to protect

against splashes.[2] A face

shield may be necessary for

procedures with a high risk of

splashing.[2]

Hand Protection Disposable nitrile gloves

Nitrile gloves are the minimum

requirement for handling DAPI

dilactate.[3] Always inspect

gloves for tears or holes before

use. Contaminated gloves

should be disposed of

immediately following

established laboratory

procedures.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect against spills

and contamination of personal

clothing.

Respiratory Protection Dust mask (for powder form)

When handling the powder

form of DAPI dilactate, a

NIOSH-approved N95 dust

mask is recommended to

prevent inhalation.

Operational Plan: Handling and Preparation of DAPI
Dilactate Solutions
Storage: Upon receipt, store DAPI dilactate protected from light in a dry, cool, and well-

ventilated area. Recommended storage temperatures are typically between 2-8°C for short-

term storage and ≤-20°C for long-term storage of stock solutions.
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Preparation of Stock Solution (Example): To prepare a 5 mg/mL stock solution, dissolve 10 mg

of DAPI dilactate in 2 mL of deionized water (dH₂O) or dimethylformamide (DMF). The

dilactate form is generally more water-soluble than the dihydrochloride salt.

Step-by-Step Handling Procedure:

Designate a Work Area: Before handling, designate a specific area for working with DAPI
dilactate. This could be a chemical fume hood, especially when handling the powder form.

Gather Materials: Assemble all necessary equipment, including PPE, weighing paper,

spatulas, tubes, and solvents.

Weighing (Powder Form): If using the powder form, carefully weigh the desired amount in a

chemical fume hood to avoid creating and inhaling dust.

Dissolving: Add the appropriate solvent to the powder. Cap the container and vortex or

sonicate until the DAPI dilactate is completely dissolved.

Labeling: Clearly label the container with the chemical name, concentration, date of

preparation, and your initials.

Cleaning: After preparation, decontaminate the work area and any equipment used.

Disposal Plan
All waste containing DAPI dilactate must be treated as hazardous waste.

Liquid Waste: Collect all liquid waste containing DAPI in a clearly labeled, sealed container.

Solid Waste: Dispose of contaminated materials such as gloves, pipette tips, and tubes in a

designated hazardous waste container.

Decontamination: DAPI can be removed from aqueous solutions by filtering through

activated charcoal. The charcoal and the adsorbed dye must then be disposed of as

hazardous waste.

Regulatory Compliance: All disposal must be in accordance with local, state, and federal

regulations.
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Emergency Procedures: Spill and Exposure
Spill Response Workflow:

Immediate Actions Cleanup Procedure Disposal Post-Cleanup

DAPI Dilactate Spill Occurs Alert others in the area Evacuate the immediate area
if necessary Don appropriate PPE Contain the spill with

absorbent material
Clean the area with a suitable

decontaminating agent Collect all contaminated materials Dispose of waste in a labeled
hazardous waste container Wash hands thoroughly Report the incident to the

lab supervisor

Click to download full resolution via product page

Caption: Workflow for responding to a DAPI dilactate spill.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and give plenty of water

to drink. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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